![molecular formula C19H21ClN2O3 B4402773 2-(4-chlorophenoxy)-2-methyl-N-[3-(propionylamino)phenyl]propanamide](/img/structure/B4402773.png)
2-(4-chlorophenoxy)-2-methyl-N-[3-(propionylamino)phenyl]propanamide
Overview
Description
2-(4-chlorophenoxy)-2-methyl-N-[3-(propionylamino)phenyl]propanamide is a chemical compound that belongs to the class of selective COX-2 inhibitors. It is commonly referred to as a COX-2 inhibitor drug and is used in scientific research applications due to its ability to selectively inhibit COX-2 enzymes.
Mechanism of Action
2-(4-chlorophenoxy)-2-methyl-N-[3-(propionylamino)phenyl]propanamide selectively inhibits COX-2 enzymes by binding to the active site of the enzyme. This prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly related to its ability to selectively inhibit COX-2 enzymes. This leads to a reduction in inflammation and pain without affecting COX-1 enzymes, which are involved in the production of prostaglandins that protect the stomach lining.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(4-chlorophenoxy)-2-methyl-N-[3-(propionylamino)phenyl]propanamide in lab experiments is its selective inhibition of COX-2 enzymes. This allows researchers to study the role of COX-2 enzymes in inflammation and pain without affecting other physiological processes. However, one of the limitations of using this compound is its potential to cause side effects such as cardiovascular events and gastrointestinal toxicity.
Future Directions
There are several future directions for the use of 2-(4-chlorophenoxy)-2-methyl-N-[3-(propionylamino)phenyl]propanamide in scientific research. One of the main directions is the development of more selective COX-2 inhibitors that have fewer side effects. Another direction is the study of the role of COX-2 enzymes in the development of cancer and the potential use of COX-2 inhibitors as anticancer agents. Additionally, the use of COX-2 inhibitors in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease is also an area of future research.
Conclusion:
In conclusion, this compound is a selective COX-2 inhibitor that is widely used in scientific research applications. Its ability to selectively inhibit COX-2 enzymes makes it a valuable tool for studying the role of COX-2 enzymes in inflammation and pain. However, its potential to cause side effects such as cardiovascular events and gastrointestinal toxicity should be taken into consideration. There are several future directions for the use of this compound in scientific research, including the development of more selective COX-2 inhibitors and the study of the role of COX-2 enzymes in cancer and neurodegenerative diseases.
Scientific Research Applications
2-(4-chlorophenoxy)-2-methyl-N-[3-(propionylamino)phenyl]propanamide is widely used in scientific research applications due to its selective inhibition of COX-2 enzymes. COX-2 enzymes are responsible for the production of prostaglandins, which are involved in inflammation and pain. By selectively inhibiting COX-2 enzymes, this compound can reduce inflammation and pain without affecting COX-1 enzymes, which are involved in the production of prostaglandins that protect the stomach lining.
properties
IUPAC Name |
2-(4-chlorophenoxy)-2-methyl-N-[3-(propanoylamino)phenyl]propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O3/c1-4-17(23)21-14-6-5-7-15(12-14)22-18(24)19(2,3)25-16-10-8-13(20)9-11-16/h5-12H,4H2,1-3H3,(H,21,23)(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZNYDWCIUCGXFZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC(=CC=C1)NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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